![molecular formula C13H14INO2 B1602657 tert-Butyl 5-iodo-1H-indole-1-carboxylate CAS No. 374818-66-3](/img/structure/B1602657.png)
tert-Butyl 5-iodo-1H-indole-1-carboxylate
Overview
Description
Tert-Butyl 5-iodo-1H-indole-1-carboxylate is a useful research compound. Its molecular formula is C13H14INO2 and its molecular weight is 343.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Gamma-Carbolines and Heteropolycycles : tert-Butyl 5-iodo-1H-indole-1-carboxylate is used in the synthesis of gamma-carboline derivatives and various heteropolycycles through palladium-catalyzed intramolecular annulation. This process involves the conversion of N-substituted 2-bromo-1H-indole-3-carboxaldehydes into tert-butylimines, leading to the formation of gamma-carbolines and other heteropolycycles in moderate to good yields (Zhang & Larock, 2003).
Catalysis in Oxidation of Alcohols : It acts as a catalyst in the selective aerobic oxidation of allylic and benzylic alcohols, facilitating the conversion of these alcohols into α,β-unsaturated carbonyl compounds without affecting non-allylic alcohols (Shen et al., 2012).
Condensation Reactions : The compound is used in condensation reactions involving carboxylic acids and non-nucleophilic N-heterocycles and anilides. This process is facilitated by di-tert-butyl dicarbonate (Boc2O), catalytic 4-(dimethylamino)pyridine (DMAP), and 2,6-lutidine (Umehara, Ueda, & Tokuyama, 2016).
Synthesis of Indoles and Anilines : It serves as an ammonia equivalent in the palladium-catalyzed amination of aryl bromides and aryl chlorides, aiding the preparation of indoles and anilines with sensitive functional groups (Prakash et al., 2011).
Formation of Spirocyclic Compounds : It is involved in the base-promoted cyclization process for the formation of spirocyclic compounds like indoline lactones (Hodges, Wang, & Riley, 2004).
Application in Biological Studies
Inhibitors of Staphylococcus aureus NorA Efflux Pump : Certain derivatives of this compound act as potent inhibitors of the Staphylococcus aureus NorA efflux pump, contributing to the development of treatments against fluoroquinolone-resistant strains of Staphylococcus aureus (Héquet et al., 2014).
Synthesis of Biologically Active Compounds : It is used in the synthesis of biologically active compounds, such as indomethacin and esermethole, demonstrating its importance in the development of pharmaceuticals (Snieckus & Gupta, 2016).
Mechanism of Action
Target of Action
Tert-Butyl 5-iodo-1H-indole-1-carboxylate is an indole derivative . Indoles are significant heterocyclic systems in natural products and drugs . They play a crucial role in cell biology and are used as biologically active compounds for the treatment of various disorders in the human body . The primary targets of indole derivatives are often multiple receptors to which they bind with high affinity .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that can lead to various biological effects . These effects can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The affected pathways and their downstream effects would depend on the specific targets and mode of action of the compound.
Result of Action
Given the wide range of biological activities associated with indole derivatives , the compound could potentially have diverse effects at the molecular and cellular level.
Properties
IUPAC Name |
tert-butyl 5-iodoindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14INO2/c1-13(2,3)17-12(16)15-7-6-9-8-10(14)4-5-11(9)15/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMYVMKHVFXTKPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14INO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10583117 | |
Record name | tert-Butyl 5-iodo-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10583117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
374818-66-3 | |
Record name | tert-Butyl 5-iodo-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10583117 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Iodo-1H-indole, N-BOC protected | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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